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Introduction

Coixol, a phenolic compound isolated from the seeds of Coix lacryma-jobi (Job's tears), has
garnered significant interest in oncological research due to its potential as an anticancer agent.
Studies have demonstrated that Coixol can inhibit the proliferation and induce apoptosis in
various cancer cell lines.[1][2] These application notes provide a comprehensive overview and
detailed protocols for assessing the effects of Coixol on cell viability, tailored for researchers in
academia and the pharmaceutical industry.

Data Presentation: Efficacy of Coixol in Cancer Cell
Lines

The cytotoxic effects of Coixol and related extracts from Coix lacryma-jobi have been
evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50)
is a key parameter for quantifying the potency of a compound in inhibiting biological processes.
The following table summarizes the reported IC50 values for Coixol and Coix seed oil in
various cancer cell lines. It is important to note that variations in experimental conditions, such
as the specific extract used (pure Coixol vs. Coix seed oil) and the duration of treatment, can
influence the observed IC50 values.
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. Incubation
Cell Line Cancer Type Compound . IC50 Value
Time (h)
) 82.04 £5.37
A549 Lung Cancer Coixol 24
pg/mL
36.17 £ 3.25
Coixol 48
pg/mL
16.15+1.39
Coixol 72
pg/mL
HepG2 Liver Cancer Coixol Not Specified 350 pg/mL
. . 5.30+0.21
HT-29 Colon Cancer Coix seed oil 24
mg/mL
3.15+0.15
Coix seed oil 48
mg/mL
) ) 1.78 +0.11
Coix seed oil 72
mg/mL
] ] 7.00 £0.34
Caco-2 Colon Cancer Coix seed oil 24
mg/mL
) ) 421 +0.28
Coix seed oll 48
mg/mL
2.84+£0.21
Coix seed oil 72
mg/mL
_ _ 8.74 +0.17
HCT-116 Colon Cancer Coix seed oil 24
mg/mL
) ) 5.12+0.31
Coix seed oll 48
mg/mL
3.00 £ 0.25
Coix seed oil 72
mg/mL
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Methylene
MCF-7 Breast Cancer chloride extract Not Specified 5.16 ppm

of Coix lachryma

Signaling Pathways Modulated by Coixol

Coixol has been shown to exert its anticancer effects by modulating several key signaling
pathways, primarily by inducing apoptosis. The intrinsic apoptotic pathway appears to be a
major mechanism of Coixol-induced cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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